Cas no 2229609-25-8 (tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate
• CAS No: 2229609-25-8
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6458563
• PubChem ID: 165668302
• Update Time: 2025-06-11

tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate
• EN300-1892163
• tert-butyl N-[2-(1-amino-2-hydroxyethyl)-4-methoxyphenyl]carbamate
• 2229609-25-8

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-12-6-5-9(19-4)7-10(12)11(15)8-17/h5-7,11,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： PKCFKKPZLPGDFM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(CO)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate

tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate, identified by the CAS registry number 2229609-25-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as tert-butyl carbamate derivative, belongs to the class of carbamates, which are widely used in the synthesis of drugs, agrochemicals, and advanced materials. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenol ring. The phenol ring bears a methoxy group at the 4-position and an amino alcohol group at the 2-position, making it a versatile platform for further functionalization.

The synthesis of tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate typically involves multi-step reactions, including nucleophilic substitution, condensation, and protection/deprotection strategies. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have employed chiral catalysts to control the stereochemistry of intermediate steps, leading to higher yields and enantiomeric excess in the final product. Such innovations not only enhance the scalability of the synthesis but also pave the way for its application in enantioselective drug discovery.

In terms of applications, tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. For example, researchers have demonstrated that this compound exhibits selective inhibition against certain kinases involved in inflammatory pathways, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable polymers through step-growth polymerization has led to its use in the development of high-performance polymers for electronic devices and biomedical applications. Recent research has focused on incorporating this compound into biodegradable polymers, which could revolutionize sustainable materials design.

The physical properties of tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate are critical for its practical applications. It has a melting point of approximately 135°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its hydroxyl and amino groups contribute to its ability to form hydrogen bonds, making it suitable for applications requiring strong intermolecular interactions.

In conclusion, tert-butyl N-2-(1-amino-2-hydroxyethyl)-4-methoxyphenylcarbamate, with its unique structure and versatile functional groups, represents a valuable building block in modern chemistry. Its applications span across drug discovery, materials science, and polymer chemistry, with ongoing research continually expanding its potential uses. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an even more significant role in addressing challenges across various scientific domains.